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Compound of Interest

rac-1-Linoleoyl-2-
Compound Name: )
chloropropanediol-d5

cat. No.: B15597590

An In-depth Technical Guide to rac-1-Linoleoyl-2-chloropropanediol-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of rac-1-Linoleoyl-2-
chloropropanediol-d5, a deuterated derivative of a monoacylglycerol. This document is
intended for use by researchers, scientists, and professionals in drug development and other
scientific fields who require detailed technical information for their work.

Compound Information

rac-1-Linoleoyl-2-chloropropanediol-d5 is a stable isotope-labeled analog of 1-Linoleoyl-2-
chloropropanediol. The deuterium labeling provides a distinct mass signature, making it a
valuable internal standard for mass spectrometry-based quantitative analysis of its non-labeled
counterpart.

Alternate Names: (9Z,12Z7)-9,12-Octadecadienoic Acid 2-Chloro-3-hydroxypropyl-d5 Ester; 2-
Chloro-1,3-propanediol-d5 1-Linoleate.[1]

Physicochemical Properties

A summary of the key physicochemical properties of rac-1-Linoleoyl-2-chloropropanediol-d5
is presented in the table below. This data is compiled from various supplier specifications and
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publicly available information.

Property Value Source
Molecular Formula C21H32D5ClOs3 [1]
Molecular Weight ~378.0 g/mol [1][2]

) ) Inferred from similar
Appearance Colorless to Thick QOil
compounds

Solubili Chloroform (Slightly), Methanol  Inferred from similar
olubilit
Y (Slightly) compounds

N -20°C, Inert atmosphere, Light
Storage Conditions B [2]
sensitive

Quantitative Data from Certificate of Analysis

While a certificate of analysis for the specific titte compound is not publicly available, the
following data is derived from the certificate of analysis for the closely related isomer, rac-1-
Linoleoyl-3-chloropropanediol-d5. The analytical results are expected to be comparable.

Parameter Specification Result
Purity (HPLC) >95% 99.80% (by ELSD)
Isotopic Purity >95% 97.5%

Normalized Isotopic

Distribution

do 0.26%
di 0.08%
d2 0.32%
d3 0.48%
d4 9.15%
d5 89.71%
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Data from the Certificate of Analysis for rac-1-Linoleoyl-3-chloropropanediol-d5, Lot 2-NKS-70-
1, LGC Standards.

Experimental Protocols

The following are detailed methodologies for the key experiments typically cited in a Certificate
of Analysis for this type of compound.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

e Instrumentation: A standard HPLC system equipped with a pump, autosampler, column
oven, and an Evaporative Light Scattering Detector (ELSD).

e Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 um).
o Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.
e Gradient Program:

0-20 min: 80-100% B

[¢]

20-25 min: 100% B

[¢]

25-26 min: 100-80% B

[e]

26-30 min: 80% B

o

e Flow Rate: 1.0 mL/min

e Column Temperature: 40°C

« Injection Volume: 10 pL

e ELSD Settings:

o Nebulizer Temperature: 40°C
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o Evaporator Temperature: 60°C
o Gas Flow: 1.5 SLM

Mass Spectrometry (MS) for Structural Confirmation and
Isotopic Purity

 Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to
an electrospray ionization (ESI) source.

¢ lonization Mode: Positive ESI.

e Infusion: The sample is dissolved in a suitable solvent (e.g., methanol with 0.1% formic acid)
and infused directly into the mass spectrometer.

e Mass Range: m/z 100-1000.

o Data Analysis: The resulting spectrum is analyzed to confirm the molecular weight of the
parent ion and to determine the distribution of deuterated species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated chloroform (CDCIs).
o Experiments: *H NMR and 3C NMR spectra are acquired.

o Data Analysis: The chemical shifts, coupling constants, and integration of the peaks in the *H
NMR spectrum, along with the chemical shifts in the 13C NMR spectrum, are analyzed to
confirm that the structure is consistent with rac-1-Linoleoyl-2-chloropropanediol-d5.

Visualizations
Certificate of Analysis Workflow
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The following diagram illustrates the typical workflow for the quality control and certification of a
chemical reference material like rac-1-Linoleoyl-2-chloropropanediol-d5.
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Caption: Workflow for Quality Control and Certificate of Analysis Generation.

Logical Relationship of Analytical Techniques

This diagram shows the relationship between the different analytical techniques used to
characterize the compound.
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Caption: Relationship between Compound Properties and Analytical Methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15597590#rac-1-linoleoyl-2-chloropropanediol-d5-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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